Cas no 2309467-78-3 (Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate)

• Product Name: Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate
• CAS No: 2309467-78-3
• MF: C₁₉H₂₇BrN₂O₃
• MW: 411.33328461647
• CID: 6047223
• PubChem ID: 165892121
• Update Time: 2025-05-21

Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• 2309467-78-3
• tert-butyl 2-{[3-(2-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate
• EN300-7428564
• Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate

• Inchi： 1S/C19H27BrN2O3/c1-18(2,3)25-16(23)12-24-19(15-8-5-9-21-17(15)20)10-13-6-4-7-14(11-19)22-13/h5,8-9,13-14,22H,4,6-7,10-12H2,1-3H3
• InChI Key： YRMHGDWFXQCDIS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CC2CCCC(C1)N2)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 410.12051g/mol
• Monoisotopic Mass: 410.12051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.4Ų

Additional information on Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate

Research Brief on Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate (CAS: 2309467-78-3)

In recent years, the compound Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate (CAS: 2309467-78-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique azabicyclo[3.3.1]nonane scaffold and bromopyridine moiety, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The following research brief provides an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological relevance, and emerging research trends.

The synthesis of Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have highlighted the efficiency of palladium-catalyzed cross-coupling reactions to introduce the bromopyridine group, followed by esterification to achieve the final product. The compound's structural complexity and functional groups make it a versatile building block for further derivatization, particularly in the development of kinase inhibitors and other small-molecule therapeutics.

From a biological perspective, research has demonstrated that derivatives of this compound exhibit notable activity against specific protein targets implicated in cancer and inflammatory diseases. For instance, preliminary in vitro assays have revealed its potential as a modulator of protein-protein interactions, which are often challenging to target with conventional small molecules. The bromopyridine moiety, in particular, has been identified as a critical pharmacophore for binding affinity and selectivity.

Recent publications have also explored the compound's role in drug discovery pipelines. One study reported its use as a precursor in the synthesis of a new class of dual-specificity tyrosine phosphorylation-regulated kinase (DYRK) inhibitors, which are being investigated for their neuroprotective effects in neurodegenerative disorders. Another study highlighted its application in the development of fluorescent probes for imaging intracellular signaling pathways, showcasing its utility beyond traditional therapeutic contexts.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and reducing potential off-target effects. Ongoing research is focused on structural modifications to enhance bioavailability and target specificity. Computational modeling and high-throughput screening are being employed to identify optimal derivatives with improved efficacy and safety profiles.

In conclusion, Tert-butyl 2-{[3-(2-bromopyridin-3-yl)-9-azabicyclo[3.3.1]nonan-3-yl]oxy}acetate represents a promising scaffold in medicinal chemistry, with diverse applications in drug discovery and chemical biology. Continued research into its synthetic pathways and biological mechanisms is expected to yield further breakthroughs, solidifying its role as a valuable tool for developing next-generation therapeutics.